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Compound of Interest

Compound Name: POPSO disodium salt

CAS No.: 108321-07-9

Cat. No.: B561065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Piperazine-1,4-bis(2-hydroxypropanesulfonic

acid) (POPSO), a zwitterionic biological buffer. It details its physicochemical properties,

applications in biochemical research, and experimental protocols, offering a valuable resource

for laboratory work.

Core Properties of POPSO Buffer
POPSO is a "Good's" buffer, a class of buffering agents known for their compatibility with

biological systems.[1] Key characteristics include high water solubility, low permeability through

biological membranes, and chemical stability.[1] POPSO is particularly useful for maintaining a

stable pH in the physiological range.

Physicochemical and Thermodynamic Properties
Accurate and reproducible experimental results rely on a well-characterized buffer system. The

thermodynamic properties of POPSO have been determined, providing a solid foundation for

its use in biochemical assays.
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Property Value Reference

Chemical Name
Piperazine-1,4-bis(2-

hydroxypropanesulfonic acid)
[2]

CAS Number 68189-43-5 [3]

Molecular Formula C₁₀H₂₂N₂O₈S₂ [3]

Molecular Weight 362.4 g/mol (anhydrous) [3]

Appearance White crystalline powder [2]

Working pH Range 7.2 - 8.5 [3]

pKa at 25°C 7.8 [2]

The second dissociation constant (pKa₂) of POPSO is temperature-dependent. The

relationship between pKa₂ and temperature (T in Kelvin) can be described by the following

equation:[4]

pKa₂ = -1041.77/T + 51.0459 - 6.97646lnT[4]

This equation allows for the precise calculation of the pKa at various experimental

temperatures, ensuring accurate buffer preparation.

The thermodynamic quantities for the dissociation of POPSO at 298.15 K (25 °C) are

summarized below, offering insight into the energetics of its buffering action.[4][5]

Thermodynamic Quantity Value Unit

pKa₂ 7.803

ΔG° 44.54 kJ·mol⁻¹

ΔH° 16.48 kJ·mol⁻¹

ΔS° -94.1 J·K⁻¹·mol⁻¹

ΔCp° 134 J·K⁻¹·mol⁻¹
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Applications in Biochemical Research
POPSO buffer has several applications in biochemical and biological research due to its

favorable properties.

Enzyme Assays: POPSO can provide a stable pH environment for studying enzyme kinetics,

ensuring that the measured activity is not influenced by pH fluctuations.[6][7] Its low

tendency to interact with metal ions makes it a suitable choice for assays involving

metalloenzymes.[6]

Protein Purification and Crystallization: Maintaining protein stability and solubility is crucial

during purification and for successful crystallization. POPSO can be used as a buffering

agent in these processes to provide a suitable chemical environment.[1][7]

Cell Culture: A stable pH is essential for optimal cell growth and viability. POPSO can be

incorporated into cell culture media to maintain the desired pH.[7]

Mitochondrial Studies: POPSO has been used in studies of mitochondrial function, notably in

investigating the inhibition of anion uniport across the inner mitochondrial membrane.[3]

Ecotoxicology: POPSO has been employed as a buffer in studies assessing the toxicity of

substances like copper to algae.[3]

Experimental Protocols
This section provides detailed methodologies for preparing and using POPSO buffer in key

biochemical experiments.

Preparation of a 1 M POPSO Stock Solution (pH 7.8)
Materials:

POPSO (Piperazine-1,4-bis(2-hydroxypropanesulfonic acid), MW: 362.4 g/mol )

Sodium Hydroxide (NaOH), 10 M

Deionized water (ddH₂O)
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pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Procedure:

Weigh out 362.4 g of POPSO powder and add it to a beaker containing approximately 800

mL of deionized water.

Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution until the POPSO is

completely dissolved.

While monitoring the pH with a calibrated pH meter, slowly add 10 M NaOH to the solution

until the pH reaches 7.8.

Transfer the solution to a 1 L volumetric flask.

Add deionized water to bring the final volume to 1 L.

Sterilize the solution by filtering it through a 0.22 µm filter.

Store the stock solution at 2-8°C.[2]

Enzyme Kinetics Assay: Glucose-6-Phosphate
Dehydrogenase
This protocol describes a general method for assaying the activity of Glucose-6-Phosphate

Dehydrogenase (G6PDH) using POPSO buffer. The reaction is monitored by measuring the

increase in absorbance at 340 nm due to the production of NADPH.

Materials:

1 M POPSO buffer, pH 7.8

100 mM D-Glucose-6-Phosphate (G6P) solution
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20 mM β-Nicotinamide Adenine Dinucleotide Phosphate (NADP⁺) solution

500 mM Magnesium Chloride (MgCl₂) solution

Purified Glucose-6-Phosphate Dehydrogenase (G6PDH) enzyme solution

Deionized water

UV-Vis Spectrophotometer with temperature control

Cuvettes

Procedure:

Prepare the Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture for a

final volume of 1 mL in the cuvette. The final concentrations in the assay should be:

50 mM POPSO buffer, pH 7.8

1 mM G6P

0.2 mM NADP⁺

5 mM MgCl₂

Calculate the required volumes of each stock solution and add them to the tube. Add

deionized water to bring the volume just under 1 mL.

Spectrophotometer Setup: Set the spectrophotometer to read absorbance at 340 nm and

equilibrate the cuvette holder to the desired temperature (e.g., 25°C).

Assay Measurement:

Add the reaction mixture (without the enzyme) to a cuvette and place it in the

spectrophotometer. Zero the instrument (blank).

To initiate the reaction, add a small, predetermined amount of the G6PDH enzyme solution

to the cuvette.
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Quickly mix the contents by gently inverting the cuvette with a piece of parafilm covering

the top.

Immediately start recording the absorbance at 340 nm for a period of 3-5 minutes,

ensuring measurements are taken at regular intervals (e.g., every 15 seconds).

Data Analysis:

Determine the initial velocity (v₀) of the reaction from the linear portion of the absorbance

versus time plot.

Calculate the rate of NADPH production using the Beer-Lambert law (ε of NADPH at 340

nm is 6220 M⁻¹cm⁻¹).

To determine kinetic parameters such as Km and Vmax, repeat the assay with varying

concentrations of one substrate (e.g., G6P) while keeping the other substrates at

saturating concentrations.

Protein Crystallization Screening using POPSO Buffer
This protocol outlines a general workflow for using POPSO as a buffering agent in a vapor

diffusion crystallization screen.

Materials:

Purified and concentrated protein solution (5-10 mg/mL)

1 M POPSO buffer, pH 7.2-8.5 (prepare a range of pH values)

Crystallization screening kit (various precipitants and salts)

24-well or 96-well crystallization plates

Siliconized cover slips (for hanging drop)

Sealing tape or oil

Micro-pipettes and tips
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Procedure:

Prepare Crystallization Screens: Prepare a series of crystallization conditions in the wells of

the crystallization plate. Each well will contain a different combination of precipitant (e.g.,

polyethylene glycol, ammonium sulfate), salt, and 50-100 mM POPSO buffer at a specific

pH.

Set up Crystallization Drops (Hanging Drop Method):

Pipette 1 µL of your concentrated protein solution onto a siliconized cover slip.

Pipette 1 µL of the crystallization solution from a well onto the protein drop on the cover

slip.

Carefully invert the cover slip and place it over the corresponding well, sealing the well

with the grease on the rim.

Incubation: Incubate the crystallization plates at a constant temperature (e.g., 4°C or 20°C)

in a vibration-free environment.

Crystal Observation: Regularly inspect the drops under a microscope over several days to

weeks for the formation of crystals.

Mandatory Visualizations
Experimental Workflow for Anion Uniport Inhibition
Assay
The following diagram illustrates the experimental workflow for assessing the inhibitory effect of

POPSO on anion uniport across the mitochondrial inner membrane.
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Caption: Workflow for Anion Uniport Inhibition Assay using POPSO buffer.
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Metal Ion Interactions
While "Good's" buffers are generally selected for their low metal-binding capabilities,

interactions can still occur. POPSO is reported to have a lower tendency to interact with metal

ions compared to buffers like Tris.[6] However, comprehensive stability constant data for

POPSO with a wide range of divalent cations is not readily available in the literature.

Researchers should exercise caution when using POPSO in systems where metal ion

concentrations are critical and consider potential chelation effects.

Limitations and Considerations
Autoclaving: POPSO buffer may partially degrade upon autoclaving. Sterilization by filtration

is recommended.

Temperature Dependence: As with most buffers, the pKa of POPSO is temperature-

dependent. It is crucial to adjust the pH of the buffer at the temperature at which the

experiment will be performed.[7]

Storage: POPSO solutions should be stored at 2-8°C to minimize degradation. The powder

form is hygroscopic and sensitive to light and should be stored in a cool, dry, and dark place.

[2]

This technical guide provides a solid foundation for the effective use of POPSO buffer in

biochemical research. By understanding its properties and following established protocols,

researchers can ensure the reliability and reproducibility of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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